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An In-depth Technical Guide on Osimertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osimertinib, marketed under the brand name Tagrisso, is a third-generation epidermal growth
factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2] It is specifically designed to target
both the sensitizing EGFR mutations (such as exon 19 deletions and L858R) and the T790M
resistance mutation, which is a common mechanism of acquired resistance to first- and
second-generation EGFR TKIs.[3][4] This guide provides a comprehensive overview of
Osimertinib's chemical structure, properties, mechanism of action, and relevant experimental
protocols for researchers in oncology and drug development.

Chemical Structure and Physicochemical Properties

Osimertinib is a mono-anilino-pyrimidine compound.[3] Its chemical formula is C2sH33N702 and
it has a molar mass of 499.619 g-mol~*.[1] The IUPAC name for Osimertinib is N-(2-{--INVALID-
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LINK--amino}-4-methoxy-5-{[4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yllamino}phenyl)prop-2-

enamide.[1]

Table 1: Physicochemical Properties of Osimertinib

Property

Value

Reference

Molecular Formula

C2sH33N702

[1]

Molar Mass 499.619 g-mol—1 [1]
N-(2-{--INVALID-LINK--
amino}-4-methoxy-5-{[4-(1-

IUPAC Name methyl-1H-indol-3-yl)pyrimidin-  [1]
2-yllamino}phenyl)prop-2-
enamide

CAS Number 1421373-65-0 [1]
Single crystalline solid (as

Appearance [5]

mesylate salt)

Solubility in Water

Slightly soluble (3.1 mg/mL at
37°C)

[5]

pKa

9.5 (aliphatic amine), 4.4

(aniline)

[5]

BCS Classification

Class Il

[6]

Mechanism of Action and Signhaling Pathways

Osimertinib is an irreversible inhibitor of EGFR.[3] It covalently binds to the cysteine-797
residue within the ATP-binding site of mutant EGFR, which includes the T790M, L858R, and
exon 19 deletion mutations.[3][7] This binding blocks the kinase activity of EGFR, thereby

inhibiting downstream signaling pathways that are crucial for tumor cell proliferation and
survival, such as the PI3BK/AKT/mTOR and RAS/RAF/MEK/ERK pathways.[7][8] A key
advantage of Osimertinib is its selectivity for mutant EGFR over wild-type EGFR, which is

believed to contribute to its manageable side-effect profile.[3][9]

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://en.wikipedia.org/wiki/Osimertinib
https://en.wikipedia.org/wiki/Osimertinib
https://en.wikipedia.org/wiki/Osimertinib
https://en.wikipedia.org/wiki/Osimertinib
https://en.wikipedia.org/wiki/Osimertinib
https://www.tga.gov.au/sites/default/files/auspar-osimertinib-mesilate-190822-pi.pdf
https://www.tga.gov.au/sites/default/files/auspar-osimertinib-mesilate-190822-pi.pdf
https://www.tga.gov.au/sites/default/files/auspar-osimertinib-mesilate-190822-pi.pdf
https://zenodo.org/records/2621043/files/190302.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5571822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5571822/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-osimertinib-mesylate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-osimertinib-mesylate
https://www.benchchem.com/pdf/The_Pharmacokinetics_and_Pharmacodynamics_of_Osimertinib_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5571822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5427226/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a
fundamental role in regulating cell growth, proliferation, and differentiation.[10][11] Upon
binding of ligands like EGF, EGFR dimerizes and undergoes autophosphorylation, which
activates downstream signaling cascades.[12] In many cancers, EGFR signaling is
dysregulated due to mutations or overexpression, leading to uncontrolled cell growth.[13][14]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_EGFR_Signaling_Following_EGFR_IN_112_Treatment.pdf
https://www.creative-diagnostics.com/egf-egfr-signaling-pathway.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3291787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197917/
https://www.tandfonline.com/doi/full/10.1080/14728222.2023.2218613
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane Preparation

Prepare reagents:
- Kinase buffer
- ATP
- Substrate
- EGFR enzyme

Inhibits l

Prepare serial dilutions
of Osimertinib

Agtivates Activates Assay Execution

Cytoplasm Set up kinase reaction:
- Add buffer, substrate, and Osimertinib

Grb2/SOS PI3K l

Initiate reaction
by adding EGFR enzyme and ATP

'

Incubate at 30°C

:

Add detection reagent
(e.g., ADP-Glo)

:

Measure luminescence

Data Avnalysis

Normalize data to controls

:

Plot % inhibition vs. log[Osimertinib]
and fit to a dose-response curve

Nucleus l

Cell Proliferation & Survival Calculate ICso value
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Cell Culture & Treatment Tumor Implantation

Prepare suspension of
EGFR-mutant cancer cells

: l

Treat with varying
concentrations of Osimertinib Subcutaneously inject cells
into immunodeficient mice

:

Lyse cells and collect protein

Seed EGFR-mutant cells

Treatment & Monitoring

Monitor tumor growth

Electrophoregis & Transfer
y
Quantify protein concentration
Randomize mice into treatment
and control groups
Separate proteins by SDS-PAGE l
Administer Osimertinib or vehicle
(e.g., daily oral gavage)
Transfer proteins to a PVDF membrane l
. Measure tumor volume and
Immunodetection body weight regularly
Block membrane - -
Endpoint Analysis
l Euthanize mice at endpoint
Incubate with primary antibodies
(p-EGFR, EGFR, p-AKT, AKT, etc.) l
Incubate with HRP-conjugated Collect tumors and other tissues
secondary antibody l
_ Perform downstream analysis
Add ECL substrate and image (e.g., histology, Western blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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